Cas no 23306-60-7 (Benzenamine,4-(ethylsulfonyl)-2-nitro-)

• Product Name: Benzenamine,4-(ethylsulfonyl)-2-nitro-
• CAS No: 23306-60-7
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 280121
• PubChem ID: 90061
• Update Time: 2025-04-19

Benzenamine,4-(ethylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(ethylsulfonyl)-2-nitro-
• 4 – AMINO - 3 – NITRO PHENYL ETHYL SULFON
• 4-ethylsulfonyl-2-nitroaniline
• 4-(Ethylsulphonyl)-2-Nitroaniline
• 2-Nitro-4-(ethylsulfonyl)aniline
• 4-(ethylsulfonyl)-2-nitroaniline
• NS00027398
• SCHEMBL9349244
• 23306-60-7
• Benzenamine, 4-(ethylsulfonyl)-2-nitro-
• Y56F86228E
• UNII-Y56F86228E
• 4-(Ethylsulfonyl)-2-nitrobenzenamine
• DTXSID0066872
• EINECS 245-568-2

• Inchi： 1S/C8H10N2O4S/c1-2-15(13,14)6-3-4-7(9)8(5-6)10(11)12/h3-5H,2,9H2,1H3
• InChI Key： NAELBNIEPRXPCO-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

• Exact Mass: 230.0362
• Monoisotopic Mass: 230.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.422
• Boiling Point: 463.6°Cat760mmHg
• Flash Point: 234.2°C
• Refractive Index: 1.588
• PSA: 103.3